Cas no 1207016-63-4 (N-cyclopentyl-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide)

• Product Name: N-cyclopentyl-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide
• CAS No: 1207016-63-4
• MF: C₂₀H₂₀N₂OS
• MW: 336.450603485107
• CID: 5390273
• Update Time: 2025-11-01

N-cyclopentyl-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-4-phenyl-3-pyrrol-1-ylthiophene-2-carboxamide
• N-cyclopentyl-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

• Inchi： 1S/C20H20N2OS/c23-20(21-16-10-4-5-11-16)19-18(22-12-6-7-13-22)17(14-24-19)15-8-2-1-3-9-15/h1-3,6-9,12-14,16H,4-5,10-11H2,(H,21,23)
• InChI Key： RLQXYXDPGDCKRN-UHFFFAOYSA-N
• SMILES： C1(C(NC2CCCC2)=O)SC=C(C2=CC=CC=C2)C=1N1C=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-cyclopentyl-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

Introduction to N-cyclopentyl-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide (CAS No 1207016-63-4)

N-cyclopentyl-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide, identified by its CAS number 1207016-63-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive study in academic and industrial settings.

The molecular structure of N-cyclopentyl-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of a cyclopentyl group, a phenyl ring, and a thiophene core, along with an amide moiety, creates a molecule with diverse interactions potential. These structural features are crucial for understanding its reactivity, solubility, and biological interactions.

In recent years, there has been a growing interest in thiophene derivatives due to their wide range of applications in pharmaceuticals, agrochemicals, and materials science. The thiophene ring, in particular, is known for its ability to participate in various electronic and steric interactions, which can be harnessed for the development of new drugs and materials. The amide group in N-cyclopentyl-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide further enhances its potential as a bioactive molecule by providing a site for hydrogen bonding and other forms of molecular recognition.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of the cyclopentyl and phenyl groups provides steric bulk, which can be important for binding to biological targets with high specificity. Additionally, the pyrrole ring introduces a nitrogen-rich environment that can interact with various biological systems. These features make N-cyclopentyl-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide an attractive candidate for further investigation in the development of novel therapeutic agents.

Recent studies have begun to explore the pharmacological properties of thiophene-based compounds, particularly those with amide functionalities. Research has shown that such molecules can exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of atoms in N-cyclopentyl-4-phenyl-3-(1H-pyrrol-1-y)thiophene-²-carboxamide may contribute to these effects by allowing the molecule to interact with target proteins and enzymes in specific ways.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyclopentyl group necessitates the use of specialized coupling techniques, while the incorporation of the phenyl ring may require palladium-catalyzed cross-coupling reactions. The final step involves the formation of the amide bond, which can be achieved through various methods such as acylation or amidation reactions.

In terms of applications, N-cyclopentyl-⁴-phenyl^-3(1H-pyrrol^-1-y)_thiophene-²-carboxamide has shown promise in preliminary pharmacokinetic studies. Its solubility profile and metabolic stability are key factors that determine its potential as a drug candidate. Researchers are particularly interested in how its structure influences its absorption, distribution, metabolism, excretion (ADME) properties.

The use of computational methods has also played a significant role in studying this compound. Molecular modeling techniques allow researchers to predict how N-cyclopentyl-⁴-phenyl^-3(1H-pyrrol^-1-y)_thiophene-²-carboxamide interacts with biological targets at the molecular level. These simulations can provide valuable insights into its binding affinity and mechanism of action, guiding further experimental work.

The development of new synthetic routes for this compound is an ongoing area of research. Innovations in synthetic methodology can lead to more efficient and cost-effective production methods, which are essential for large-scale drug development. Additionally, advances in green chemistry principles may enable the synthesis of this compound using environmentally friendly reagents and processes.

In conclusion, N-cyclopentyl-4-phenyl-3-(1H-pyrrol-1-y)-2-carboxamide (CAS No 1207016) represents a promising area of research in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a valuable candidate for further investigation into new therapeutic agents. As research continues to uncover more about its properties and potential applications, this compound is likely to play an important role in the development of next-generation drugs.